Cas no 1261568-27-7 (1-(3-bromo-5-chlorophenyl)propan-1-one)

• Product Name: 1-(3-bromo-5-chlorophenyl)propan-1-one
• CAS No: 1261568-27-7
• MF: C₉H₈BrClO
• MW: 247.516221046448
• MDL: MFCD18390625
• CID: 4938365
• PubChem ID: 103693974
• Update Time: 2025-06-14

1-(3-bromo-5-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-Bromo-5'-chloropropiophenone
• 1-(3-bromo-5-chlorophenyl)propan-1-one

• MDL： MFCD18390625
• Inchi： 1S/C9H8BrClO/c1-2-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3
• InChI Key： UTJMBESKQVEVGL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(CC)=O)Cl

Computed Properties

• Exact Mass: 245.94471 g/mol
• Monoisotopic Mass: 245.94471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 247.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-bromo-5-chlorophenyl)propan-1-one

Comprehensive Overview of 1-(3-bromo-5-chlorophenyl)propan-1-one (CAS No. 1261568-27-7): Properties, Applications, and Industry Insights

1-(3-bromo-5-chlorophenyl)propan-1-one (CAS 1261568-27-7) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This bromo-chloro substituted propiophenone derivative serves as a critical intermediate in synthesizing complex molecules, particularly in drug discovery pipelines. The compound's molecular architecture, featuring both halogen substituents (bromine at position 3 and chlorine at position 5) on the aromatic ring, makes it valuable for cross-coupling reactions and medicinal chemistry applications.

Recent studies highlight the growing demand for halogenated aromatic ketones like 1-(3-bromo-5-chlorophenyl)propan-1-one in developing targeted therapeutics. Researchers particularly value its role in creating kinase inhibitors and central nervous system (CNS) active compounds. The compound's electronic properties, influenced by the electron-withdrawing effects of both halogen atoms, contribute to its reactivity in palladium-catalyzed reactions, a hot topic in modern organic synthesis methodologies.

From a technical perspective, CAS 1261568-27-7 demonstrates excellent stability under standard laboratory conditions, with melting point ranges between 78-82°C and characteristic UV-Vis absorption spectra that facilitate analytical identification. The 3-bromo-5-chloro substitution pattern offers distinct regioselectivity advantages in subsequent chemical transformations, addressing common challenges in heterocycle formation that researchers frequently encounter when developing novel small molecule drugs.

Industry trends show increasing applications of 1-(3-bromo-5-chlorophenyl)propan-1-one in high-performance material science, particularly in developing organic semiconductors and liquid crystal precursors. The compound's molecular dipole moment and planar aromatic system make it suitable for creating charge-transfer complexes, a subject of intense research in optoelectronic device development. These applications align with current market demands for energy-efficient display technologies and flexible electronics.

Analytical characterization of 1261568-27-7 typically involves HPLC purity analysis (>98%), proton NMR spectroscopy (showing characteristic peaks at δ 7.8-8.1 ppm for aromatic protons), and mass spectrometry (with expected molecular ion peaks at m/z 246/248 for the Br/Cl isotopic pattern). These quality control measures ensure reproducibility in research applications, addressing a critical concern in preclinical drug development workflows where compound purity directly impacts biological assay results.

The synthesis of 1-(3-bromo-5-chlorophenyl)propan-1-one typically involves Friedel-Crafts acylation of appropriately substituted benzene derivatives, followed by careful halogenation optimization to achieve the desired substitution pattern. Recent process chemistry improvements have focused on green chemistry principles, including catalyst recycling and solvent reduction strategies that respond to growing industry emphasis on sustainable chemical production.

From a regulatory standpoint, proper handling of halogenated aromatic compounds requires standard laboratory safety protocols. While not classified as hazardous under normal use conditions, researchers should employ appropriate personal protective equipment (PPE) when working with 1261568-27-7, particularly during weighing procedures and solvent-based reactions. These precautions align with current laboratory safety trends emphasizing risk minimization in chemical research environments.

Market analysis indicates steady growth in demand for functionalized propiophenones, with 1-(3-bromo-5-chlorophenyl)propan-1-one occupying a niche position due to its dual halogen functionality. Pharmaceutical companies particularly value such building blocks for their versatility in structure-activity relationship (SAR) studies, where systematic modification of lead compounds requires precisely functionalized intermediates. This aligns with current drug discovery paradigms emphasizing fragment-based drug design approaches.

Emerging research directions for CAS 1261568-27-7 include exploration of its photophysical properties for potential applications in organic light-emitting diodes (OLEDs) and investigation of its metal-organic framework (MOF) coordination chemistry. These cutting-edge applications demonstrate how traditional pharmaceutical intermediates are finding new utility in advanced material sciences, reflecting the interdisciplinary nature of modern chemical research.

Quality specifications for research-grade 1-(3-bromo-5-chlorophenyl)propan-1-one typically include ≥95% chemical purity by normal-phase chromatography, water content <0.5% by Karl Fischer titration, and residual solvent levels meeting ICH guidelines. These rigorous standards support the compound's use in GMP-compliant synthesis applications, particularly for clinical candidate preparation where impurity profiling becomes critical.